Sulfadimethoxine-d6
Overview
Description
Sulfadimethoxine-d6 is an isotopically labeled compound of sulfonamide antibiotics . It is typically utilized as an analytical standard in chromatographic determinations .
Synthesis Analysis
The synthesis of Sulfadimethoxine-d6 is not explicitly mentioned in the available resources .Molecular Structure Analysis
Sulfadimethoxine-d6 has a molecular formula of C12H14N4O4S . Its molecular weight is 316.37 g/mol . The IUPAC name for Sulfadimethoxine-d6 is 4-amino-N-[2,6-bis(trideuteriomethoxy)pyrimidin-4-yl]benzenesulfonamide .Chemical Reactions Analysis
Specific chemical reactions involving Sulfadimethoxine-d6 are not detailed in the available resources .Physical And Chemical Properties Analysis
Sulfadimethoxine-d6 has a molecular weight of 316.37 g/mol . It has a Hydrogen Bond Donor Count of 2, a Hydrogen Bond Acceptor Count of 8, and a Rotatable Bond Count of 5 . Its Exact Mass is 316.11123659 g/mol, and its Monoisotopic Mass is also 316.11123659 g/mol .Scientific Research Applications
Preparation of Magnetic Molecularly Imprinted Composites
Sulfadimethoxine (SDM) is used as a template in the preparation of novel magnetic molecularly imprinted composites. These composites show excellent stability and reusability under acidic elution conditions. They also exhibit good selectivity, high binding capacity, and excellent kinetics toward SDM .
High-Sensitive Detection with Electrochemical Immunosensor
A strategy has been developed for high-sensitive detection of sulfadimethoxine (SDM) using a label-free electrochemical immunosensor. Silver–graphene oxide (Ag-GO) nanocomposites were applied to fabricate the immunosensor. The prepared silver–graphene oxide (Ag-GO) nanocomposites had good biocompatibility and chemical stability .
Analytical Standard
Sulfadimethoxine-d6 is used as an analytical standard in various research and industrial applications .
Development of Biosensors
Sulfadimethoxine (SDM) is used in the development of highly sensitive biosensors for its determination. The combination of two kinds of nanosheets forms a sensing platform with superior conductivity and biocompatibility .
Safety And Hazards
Future Directions
properties
IUPAC Name |
4-amino-N-[2,6-bis(trideuteriomethoxy)pyrimidin-4-yl]benzenesulfonamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14N4O4S/c1-19-11-7-10(14-12(15-11)20-2)16-21(17,18)9-5-3-8(13)4-6-9/h3-7H,13H2,1-2H3,(H,14,15,16)/i1D3,2D3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZZORFUFYDOWNEF-WFGJKAKNSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NC(=NC(=C1)NS(=O)(=O)C2=CC=C(C=C2)N)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[2H]C([2H])([2H])OC1=NC(=NC(=C1)NS(=O)(=O)C2=CC=C(C=C2)N)OC([2H])([2H])[2H] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14N4O4S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60746795 |
Source
|
| Record name | 4-Amino-N-{2,6-bis[(~2~H_3_)methyloxy]pyrimidin-4-yl}benzene-1-sulfonamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60746795 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
316.37 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Sulfadimethoxine-d6 | |
CAS RN |
73068-02-7 |
Source
|
| Record name | 4-Amino-N-{2,6-bis[(~2~H_3_)methyloxy]pyrimidin-4-yl}benzene-1-sulfonamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60746795 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 73068-02-7 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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